molecular formula C9H8ClFO3 B15269876 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid

3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid

Cat. No.: B15269876
M. Wt: 218.61 g/mol
InChI Key: DTJHCEXHUWRRQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid (CAS 1540324-29-5) is a fine chemical with a molecular formula of C9H8ClFO3 and a molecular weight of 218.61 g/mol . This compound is characterized by a propanoic acid chain featuring a 2-hydroxy group, substituted at the 3-position with a 3-chloro-4-fluorophenyl ring, a motif of significant research interest . The 3-chloro-4-fluorophenyl structural motif has been identified as a key pharmacophoric feature in medicinal chemistry research, particularly in the development of potent tyrosinase inhibitors . Tyrosinase is a copper-containing enzyme critical in melanin production, and its overproduction is implicated in certain skin pigmentation disorders and neurodegenerative processes in Parkinson's disease . Scientific studies have demonstrated that incorporating the 3-chloro-4-fluorophenyl fragment into various chemotypes can significantly enhance inhibitory activity against tyrosinase from Agaricus bisporus (AbTYR), establishing this moiety as an essential structural component for profitable interactions within the enzyme's catalytic site . As a building block, this compound is valuable for pharmaceutical and cosmetic research, enabling the synthesis and exploration of novel small molecules and inhibitors . The compound is provided exclusively For Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary applications.

Properties

Molecular Formula

C9H8ClFO3

Molecular Weight

218.61 g/mol

IUPAC Name

3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid

InChI

InChI=1S/C9H8ClFO3/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)

InChI Key

DTJHCEXHUWRRQB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CC(C(=O)O)O)Cl)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid typically involves the reaction of 3-chloro-4-fluorophenylboronic acid with appropriate reagents under controlled conditions. One common method involves the Suzuki-Miyaura coupling reaction, which uses palladium catalysts to facilitate the formation of the desired product . The reaction conditions often include the use of a base, such as potassium carbonate, and a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often employing continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid undergoes various chemical reactions, including:

    Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

    Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

    Substitution: The chlorine and fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, such as methoxy or tert-butyl groups, onto the phenyl ring.

Mechanism of Action

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Their Key Features

The following table summarizes critical structural and functional differences between 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid and related compounds:

Compound Name Phenyl Substituents Key Functional Groups Biological/Industrial Relevance
3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid 3-Cl, 4-F 2-hydroxypropanoic acid Potential pharmaceutical intermediate
Danshensu [(R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid] 3-OH, 4-OH 2-hydroxypropanoic acid Antioxidant, cardiovascular therapy
3-(3,5-Dichloro-4-hydroxyphenyl)-2-hydroxypropanoic acid 3-Cl, 4-OH, 5-Cl 2-hydroxypropanoic acid Phytotoxic activity, fungal metabolite
3-(4-Hydroxyphenyl)-2-hydroxypropanoic acid 4-OH 2-hydroxypropanoic acid Biochemical studies, tyrosine metabolism
trans-3-(3-Chloro-4-fluorophenyl)-2-propenoic acid 3-Cl, 4-F α,β-unsaturated carboxylic acid Synthetic intermediate for drug discovery

Comparative Analysis

Electronic and Steric Effects
  • Halogenation vs. Hydroxylation: The chloro and fluoro groups in 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid are electron-withdrawing, increasing the acidity of the carboxylic acid (lower pKa) compared to danshensu, which has electron-donating hydroxyl groups . This difference may enhance stability in acidic environments or improve binding to charged biological targets.
  • This could affect conformational preferences in enzyme binding pockets.

Physicochemical Properties

While exact data (e.g., solubility, logP) are unavailable in the provided evidence, trends can be inferred:

  • Acidity: The order of carboxylic acid pKa is likely: Danshensu (highest pKa) > 3-(4-hydroxyphenyl)-2-hydroxypropanoic acid > 3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid > 3-(3,5-dichloro-4-hydroxyphenyl)-2-hydroxypropanoic acid (lowest pKa).

Biological Activity

3-(3-Chloro-4-fluorophenyl)-2-hydroxypropanoic acid (also referred to as 3-(3-chloro-4-fluorophenyl) propanoic acid) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

  • Molecular Formula : C₉H₈ClF O₂
  • Molecular Weight : 202.61 g/mol

The structural features include:

  • Chlorine and Fluorine Substituents : These halogen atoms enhance the compound's lipophilicity and biological activity.
  • Hydroxyl Group : Contributes to hydrogen bonding, influencing solubility and interaction with biological targets.
  • Carboxylic Acid Group : Engages in ionic interactions, critical for binding with enzymes and receptors.

The primary mechanism of action for 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the synthesis of prostaglandins that mediate inflammation. By inhibiting COX activity, this compound exhibits notable anti-inflammatory effects , making it relevant for treating conditions such as arthritis and other inflammatory diseases.

Anti-inflammatory Properties

Research indicates that 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid demonstrates significant anti-inflammatory effects in various models:

  • In vitro Studies : The compound effectively inhibits COX-1 and COX-2 enzymes, leading to reduced production of inflammatory mediators.
  • In vivo Models : Animal studies have shown decreased paw edema in models of acute inflammation, supporting its potential therapeutic use in inflammatory conditions.

Antitumor Activity

Preliminary studies suggest that this compound may possess antitumor properties:

  • Cell Line Studies : In vitro assays on cancer cell lines have shown that the compound inhibits cell proliferation through apoptosis induction.
  • Mechanistic Insights : The presence of the chlorofluorophenyl moiety enhances binding affinity to targets involved in tumor growth regulation .

Data Table: Biological Activity Summary

Activity TypeModelObserved EffectReference
Anti-inflammatoryIn vitro (COX assay)Inhibition of COX enzymes
Anti-inflammatoryIn vivo (rat model)Reduced paw edema
AntitumorCancer cell linesInhibition of cell proliferation
AntitumorXenograft modelDecreased tumor growth

Case Study 1: Anti-inflammatory Efficacy

A study evaluated the anti-inflammatory effects of 3-(3-chloro-4-fluorophenyl)-2-hydroxypropanoic acid in a rat model of arthritis. The results indicated a significant reduction in joint swelling and pain, correlating with decreased levels of pro-inflammatory cytokines. This suggests potential applications in treating chronic inflammatory diseases.

Case Study 2: Antitumor Potential

In another investigation, the compound was tested against various cancer cell lines including breast and colon cancer cells. The results demonstrated a dose-dependent inhibition of cell viability, with mechanisms involving apoptosis pathways being activated. The study highlights the need for further exploration into its role as a chemotherapeutic agent.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.